Cas no 23982-57-2 (n-benzylmethylamino-acetone)

n-benzylmethylamino-acetone structure
n-benzylmethylamino-acetone structure
Product Name:n-benzylmethylamino-acetone
CAS No:23982-57-2
MF:C11H15NO
MW:177.242902994156
CID:912852
PubChem ID:520083
Update Time:2025-04-19

n-benzylmethylamino-acetone Chemical and Physical Properties

Names and Identifiers

    • n-benzylmethylamino-acetone
    • (benzyl-methyl-amino)-acetone
    • G67446
    • MFCD00015626
    • 1-[benzyl(methyl)amino]propan-2-one
    • 1-(N-benzyl-n-methylamino)propan-2-one
    • BKBKJBOVLPZZIU-UHFFFAOYSA-N
    • DB-201208
    • 23982-57-2
    • SCHEMBL3106474
    • 1-(benzyl-methylamino)propan-2-one
    • 1-(benzyl(methyl)amino)propan-2-one
    • 1-[benzyl(methyl)amino]acetone
    • AKOS008963854
    • (Benzylmethylamino)acetone
    • Inchi: 1S/C11H15NO/c1-10(13)8-12(2)9-11-6-4-3-5-7-11/h3-7H,8-9H2,1-2H3
    • InChI Key: BKBKJBOVLPZZIU-UHFFFAOYSA-N
    • SMILES: O=C(C)CN(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 177.11545
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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